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Compound of Interest

Compound Name: BVT948

Cat. No.: B1668148

For researchers, scientists, and drug development professionals working with BVT948, a
potent protein tyrosine phosphatase (PTP) inhibitor, a comprehensive understanding of safety
and handling protocols is paramount. This document provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe and effective
use of this compound in a laboratory setting.

Summary of Quantitative Data

While a complete Safety Data Sheet (SDS) for BVT948 is not publicly available, the following
information has been compiled from supplier data sheets. It is crucial to supplement this
information with the complete SDS, which should be obtained from your supplier before
handling the compound.

Parameter Value Source

Long-term: -20°C; Short-term
Storage Temperature o ] Abcam
(shipping): Ambient

Purity >99% Abcam
Molecular Weight 241.24 g/mol Abcam
Solubility in DMSO = 2.08 mg/mL MedchemExpress

Personal Protective Equipment (PPE)
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Given that BVT948 is a bioactive small molecule, standard laboratory PPE is required to

minimize exposure. The following table outlines the recommended PPE for handling BVT948.

PPE Category

Recommendation

Rationale

Eye Protection

Safety glasses with side

shields or safety goggles.

Protects eyes from splashes or

aerosols.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact.

Body Protection

Laboratory coat.

Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A
fume hood is recommended for
handling the solid compound
or preparing stock solutions to
avoid inhalation of dust or

aerosols.

Minimizes inhalation exposure.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational plan is critical for the safe handling of BVT948. The following

step-by-step guidance covers the lifecycle of the compound in a research setting, from receipt

to disposal.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.

 Verify: Confirm that the product name and CAS number (39674-97-0) on the label match

your order.

» Store: Immediately transfer the compound to a designated, properly labeled, and

temperature-controlled storage location. Long-term storage should be at -20°C.[1]
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Preparation of Stock Solutions

o Work in a Fume Hood: All manipulations of the solid BVT948 compound and preparation of
stock solutions should be performed in a certified chemical fume hood to minimize inhalation
risk.

o Use Appropriate PPE: Wear the recommended personal protective equipment as outlined in
the table above.

o Reconstitution: BVT948 is soluble in DMSO.[2] To prepare a stock solution, add the desired
volume of DMSO to the vial containing the solid compound. For example, to create a 10 mM
stock solution from 1 mg of BVT948 (MW: 241.24), you would add approximately 414.5 pL of
DMSO.

e Ensure Complete Dissolution: Gently vortex or sonicate the vial to ensure the compound has
fully dissolved.

» Labeling and Storage of Stock Solutions: Clearly label the vial with the compound name,
concentration, solvent, date of preparation, and your initials. Store stock solutions at -20°C or
-80°C to maintain stability.[2]

Disposal Plan

Proper disposal of BVT948 and any contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

Waste Segregation and Collection

e Solid Waste: Dispose of unused solid BVT948, contaminated weighing paper, and pipette
tips in a dedicated, clearly labeled hazardous chemical waste container.

» Liquid Waste: Collect all solutions containing BVT948, including unused stock solutions and
experimental media, in a labeled hazardous liquid chemical waste container. Do not pour
BVT948 solutions down the drain.

o Contaminated Labware: Disposable labware (e.g., vials, tubes) that has come into contact
with BVT948 should be placed in the solid hazardous chemical waste container. Non-
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disposable glassware should be decontaminated by rinsing with a suitable solvent (e.g.,
ethanol or acetone), and the rinsate should be collected as hazardous liquid waste.

o Contaminated PPE: Used gloves and other disposable PPE should be disposed of in the
appropriate laboratory waste stream, unless grossly contaminated, in which case they
should be treated as hazardous chemical waste.

Disposal Procedures

» Follow Institutional Guidelines: Adhere to your institution's specific guidelines for the disposal
of hazardous chemical waste.

o Waste Pickup: Arrange for the pickup of hazardous waste containers by your institution's
environmental health and safety (EHS) department or a licensed waste disposal contractor.

» Documentation: Maintain accurate records of the waste generated, including the chemical
name and approximate quantity.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the safe handling and use of BVT948 in a
laboratory setting.
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BVT948 Handling and Disposal Workflow
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Caption: Workflow for safe handling of BVT948.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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